Cas no 2091629-13-7 (2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide)

• Product Name: 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide
• CAS No: 2091629-13-7
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 5105429
• Update Time: 2026-03-03

2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-acetamide, 4-amino-
• 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide

• Inchi： 1S/C8H9N5O/c9-6(14)4-7-11-8(10)5-2-1-3-13(5)12-7/h1-3H,4H2,(H2,9,14)(H2,10,11,12)
• InChI Key： ZNSOGPOPAKSASV-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC(CC(N)=O)=N2

Additional information on 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide

Introduction to 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide (CAS No. 2091629-13-7)

2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2091629-13-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple nitrogen-containing rings in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular framework of 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide consists of a pyrrole ring fused with a triazine core, further functionalized with an amine group and an acetamide moiety. This arrangement creates multiple potential sites for interaction with biological targets, including enzymes and receptors. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolo[2,1-f][1,2,4]triazine derivatives due to their ability to modulate various cellular processes. The amine and acetamide functionalities in 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide contribute to its versatility as a pharmacophore. Specifically, the amine group can engage in hydrogen bonding or ionic interactions with biological targets, while the acetamide moiety may serve as a hinge region for protein-protein interactions.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunological disorders. Emerging research suggests that pyrrolo[2,1-f][1,2,4]triazine derivatives can modulate immune responses by interacting with key signaling pathways involved in inflammation. For instance, studies have demonstrated that certain analogs of this scaffold can inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory processes. The presence of the acetamide group in CAS No. 2091629-13-7 may further enhance its ability to modulate such pathways by providing additional interaction points with target proteins.

Furthermore, the structural complexity of 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide offers opportunities for further derivatization to optimize its pharmacokinetic and pharmacodynamic properties. Medicinal chemists have employed various strategies to modify this scaffold, including introducing different substituents at the amine and acetamide positions. These modifications can fine-tune the compound’s solubility, metabolic stability, and target specificity.

The synthesis of CAS No. 2091629-13-7 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the pyrrole-triazine core efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and cyclization strategies play a crucial role in assembling this complex molecule. The synthesis also necessitates careful purification steps to isolate the desired product from potential byproducts.

In terms of biological evaluation, 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide has shown intriguing activity in preclinical models relevant to cancer and neurodegenerative diseases. Preliminary studies indicate that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling cascades involved in cell growth and survival. Additionally, CAS No. 2091629-13-7 has demonstrated neuroprotective effects in animal models of Alzheimer’s disease by modulating amyloid-beta aggregation.

The development of novel therapeutic agents relies heavily on understanding the structure-property relationships within drug candidates. Computational modeling techniques have been increasingly utilized to predict the binding modes of pyrrolo[2,1-f][1,2,4]triazine derivatives with biological targets such as enzymes and receptors. These simulations provide valuable insights into how structural modifications can influence binding affinity and selectivity. By integrating experimental data with computational predictions, CAS No 2091629137’s potential as a lead compound can be more effectively evaluated.

The future direction of research on CAS No 2091629137 includes exploring its mechanism of action in greater detail and assessing its safety profile through comprehensive toxicological studies. Collaborative efforts between synthetic chemists, medicinal biologists, and clinicians will be essential in translating laboratory findings into clinical applications. Additionally, enhancing our understanding of how structural features influence biological activity will guide the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, CAS No 2091629137 represents a promising candidate for further development as a therapeutic agent due to its unique structural features and demonstrated biological activity.* Its potential applications span multiple disease areas, underscoring its versatility as a pharmacophore.* Continued research efforts aimed at optimizing its chemical structure*and elucidating its mechanism(s)of action*are warranted.* As our understanding*of molecular recognition evolves,* compounds like *this*will remain at the forefront*of drug discovery initiatives.*